N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(methylsulfonyl)benzamide hydrochloride

• IUPAC Name: N-(7-chloro-4-methyl-1,3-benzothiazol-2-yl)-N-[2-(dimethylamino)ethyl]-4-methylsulfonylbenzamide;hydrochloride
• InChI: InChI=1S/C20H22ClN3O3S2.ClH/c1-13-5-10-16(21)18-17(13)22-20(28-18)24(12-11-23(2)3)19(25)14-6-8-15(9-7-14)29(4,26)27;/h5-10H,11-12H2,1-4H3;1H
• InChI Key: XHOKYDFNXSWVNO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)Cl)SC(=N2)N(CCN(C)C)C(=O)C3=CC=C(C=C3)S(=O)(=O)C.Cl
• Molecular Formula: C20H23Cl2N3O3S2
• Molecular Weight: 488.5 g/mol

Description

N-(7-chloro-4-methylbenzo[d]thiazol-2-yl)-N-(2-(dimethylamino)ethyl)-4-(methylsulfonyl)benzamide hydrochloride is a useful research compound. Its molecular formula is C20H23Cl2N3O3S2 and its molecular weight is 488.44. The purity is usually 95%.
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Scientific Research Applications

Cardiac Electrophysiological Activity

Compounds similar to the one , specifically N-substituted imidazolylbenzamides or benzene-sulfonamides, have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds, including derivatives like N-[2-(diethylamino)ethyl]-4-[(methylsulfonyl)amino]benzamide, have shown potency in in vitro Purkinje fiber assays, indicating their potential as selective class III agents for cardiac applications (Morgan et al., 1990).

Antimalarial and Antiviral Properties

Research has also explored the reactivity of sulfonamide derivatives, including those containing benzothiazole moieties, for their in vitro antimalarial activity and potential as COVID-19 drugs. Theoretical calculations and molecular docking studies have been used to evaluate these compounds, highlighting their utility in addressing infectious diseases (Fahim & Ismael, 2021).

Synthetic Applications

Derivatives of benzothiazole have been synthesized for various applications, demonstrating the versatility of this class of compounds in creating novel heterocyclic structures. These synthetic applications contribute significantly to the development of new materials and molecules with potential applications in pharmaceuticals and materials science (Darweesh et al., 2016).

Insecticidal Activity

The novel insecticide flubendiamide, which contains similar functional groups, has shown exceptional activity against lepidopterous pests. Its unique chemical structure and mode of action distinguish it from conventional insecticides, offering new avenues for pest control in agriculture (Tohnishi et al., 2005).

Solar Cell Applications

In the field of renewable energy, compounds with sulfonyl and benzothiazole groups have been used to modify the morphology of bulk heterojunction solar cells, improving their photovoltaic performance. This research illustrates the potential of such compounds in enhancing the efficiency of solar energy devices (Chu et al., 2011).